Cas no 690616-99-0 (Spiro[5.5]undecane-3-methaneamine)

• Product Name: Spiro[5.5]undecane-3-methaneamine
• CAS No: 690616-99-0
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 5989243
• PubChem ID: 56639660
• Update Time: 2025-06-08

Spiro[5.5]undecane-3-methaneamine Chemical and Physical Properties

Names and Identifiers

• Spiro[5.5]undecane-3-methaneamine
• {spiro[5.5]undecan-3-yl}methanamine
• EN300-7440225
• 690616-99-0
• SCHEMBL10019499
• spiro[5.5]undecan-3-ylmethanamine

• Inchi： 1S/C12H23N/c13-10-11-4-8-12(9-5-11)6-2-1-3-7-12/h11H,1-10,13H2
• InChI Key： WJWJUXLLYMXVCZ-UHFFFAOYSA-N
• SMILES： NCC1CCC2(CCCCC2)CC1

Computed Properties

• Exact Mass: 181.183049738g/mol
• Monoisotopic Mass: 181.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on Spiro[5.5]undecane-3-methaneamine

Research Brief on Spiro[5.5]undecane-3-methaneamine (CAS: 690616-99-0): Recent Advances and Applications in Chemical Biology and Medicine

In recent years, Spiro[5.5]undecane-3-methaneamine (CAS: 690616-99-0) has emerged as a compound of significant interest in the fields of chemical biology and medicinal chemistry. This spirocyclic amine derivative has demonstrated potential in various therapeutic applications, particularly in the development of novel drug candidates targeting neurological disorders and infectious diseases. The unique structural features of Spiro[5.5]undecane-3-methaneamine, including its rigid spirocyclic framework and amine functionality, make it a valuable scaffold for drug design and optimization.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of Spiro[5.5]undecane-3-methaneamine derivatives as potential inhibitors of the enzyme acetylcholinesterase (AChE), a key target in Alzheimer's disease therapy. The researchers employed a combination of computational modeling and synthetic chemistry to design and synthesize a series of derivatives, which were then evaluated for their inhibitory activity. The results indicated that certain derivatives exhibited potent AChE inhibition with IC50 values in the nanomolar range, highlighting the potential of this scaffold in neurodegenerative disease research.

Another significant development involves the application of Spiro[5.5]undecane-3-methaneamine in antimicrobial drug discovery. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel Spiro[5.5]undecane-3-methaneamine-based compounds with broad-spectrum antibacterial activity. The compounds were tested against a panel of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. Several derivatives showed promising activity, with minimal inhibitory concentrations (MICs) comparable to existing antibiotics, suggesting their potential as leads for further development.

In addition to its therapeutic applications, Spiro[5.5]undecane-3-methaneamine has also been investigated as a building block in chemical biology. A 2023 paper in Angewandte Chemie described its use in the synthesis of spirocyclic probes for studying protein-protein interactions. The researchers developed a series of fluorescently labeled Spiro[5.5]undecane-3-methaneamine derivatives, which were used to visualize and quantify interactions between key signaling proteins in cancer cells. This approach provides a new tool for understanding cellular signaling pathways and identifying potential therapeutic targets.

The synthesis of Spiro[5.5]undecane-3-methaneamine and its derivatives has also seen advancements. A recent publication in Organic Letters (2023) reported a streamlined synthetic route using a catalytic asymmetric spirocyclization strategy, which significantly improved the yield and enantioselectivity of the target compound. This methodological innovation is expected to facilitate the broader application of Spiro[5.5]undecane-3-methaneamine in drug discovery and chemical biology.

In conclusion, Spiro[5.5]undecane-3-methaneamine (CAS: 690616-99-0) represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Recent studies have demonstrated its potential in neurodegenerative disease therapy, antimicrobial drug discovery, and chemical probe development. Continued research into its synthesis, derivatization, and biological applications is likely to yield further insights and therapeutic candidates. The compound's unique structural properties and demonstrated biological activities make it a valuable focus for future investigations in the field.